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Compound of Interest

Compound Name: 4-(Dimethylamino)butanal

Cat. No.: B018867 Get Quote

Technical Guide: Physicochemical Properties of
4-(Dimethylamino)butanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
(Dimethylamino)butanal, a versatile intermediate compound in organic synthesis and

pharmaceutical development. This document details its boiling point and solubility

characteristics, supported by established experimental methodologies.

Core Physical Properties
4-(Dimethylamino)butanal, also known as 4-Dimethylamino-butyraldehyde, is a light yellow

liquid with the chemical formula C₆H₁₃NO.[1][2] It is a valuable building block in the synthesis of

various bioactive molecules, including pharmaceuticals and agrochemicals.[1] Its reactivity is

enhanced by the presence of the dimethylamino group.[1]

Quantitative Data Summary
The following table summarizes the key physical properties of 4-(Dimethylamino)butanal.
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Property Value Notes

Boiling Point 153.3 ± 23.0 °C At 760 mmHg[3]

Solubility Soluble in polar solvents [1][4]

Experimental Protocols
Precise determination of physical properties is critical for the successful application of 4-
(Dimethylamino)butanal in research and development. Below are detailed experimental

protocols for ascertaining its boiling point and solubility.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a small

liquid sample.[5]

Apparatus:

Thiele tube

Thermometer

Small test tube (or fusion tube)

Capillary tube (sealed at one end)

Heat-stable rubber band or thread

Heating oil (e.g., mineral oil)

Bunsen burner or other heat source

Procedure:

Fill the Thiele tube with heating oil to a level just above the top of the side arm.[6]

Add a small amount (approximately 0.5 mL) of 4-(Dimethylamino)butanal to the small test

tube.[6]
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Place the capillary tube, with the sealed end pointing upwards, into the test tube containing

the sample.[7]

Attach the test tube to the thermometer using a rubber band or thread, ensuring the bottom

of the test tube is level with the thermometer bulb.[7]

Suspend the thermometer and test tube assembly in the Thiele tube, making sure the

sample is immersed in the heating oil.[5][7] The rubber band should remain above the oil

level.[6]

Gently heat the side arm of the Thiele tube with a small flame.[6][7] Convection currents will

ensure uniform heating of the oil.[6][7]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.[7] Continue heating until a rapid and continuous stream of bubbles is observed.[5]

Remove the heat source and allow the apparatus to cool.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to be drawn back into the capillary tube.[6][7] Record this temperature.

Determination of Solubility
This protocol outlines a qualitative method for determining the solubility of an organic

compound in various solvents.

Apparatus:

Small test tubes

Stirring rod

Measuring cylinder or graduated pipette

Solvents:

Water
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5% aqueous Sodium Hydroxide (NaOH) solution

5% aqueous Sodium Bicarbonate (NaHCO₃) solution

5% aqueous Hydrochloric Acid (HCl) solution

Organic solvents (e.g., ethanol, methanol, chloroform, ethyl acetate)

Procedure:

Place approximately 0.1 g of the solid compound (or 0.2 mL if liquid) into a small test tube.[8]

Add 3 mL of the solvent (starting with water) in portions, shaking vigorously after each

addition.[8]

Observe if the compound dissolves completely. If it dissolves in water, its acidity or basicity

can be checked with litmus paper.[9]

If the compound is insoluble in water, proceed to test its solubility in 5% NaOH, 5% NaHCO₃,

and 5% HCl solutions sequentially. Solubility in acidic or basic solutions can indicate the

presence of basic (e.g., amine) or acidic functional groups, respectively.[9]

To determine solubility in organic solvents, repeat steps 1 and 2 with solvents such as

ethanol, methanol, chloroform, and ethyl acetate.

Visualized Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 4-(Dimethylamino)butanal.
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Workflow for Determining Physical Properties of 4-(Dimethylamino)butanal
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Caption: Experimental workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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